Cas no 2608913-21-7 ((5S)-5-(trifluoromethyl)piperidin-2-one)

• Product Name: (5S)-5-(trifluoromethyl)piperidin-2-one
• CAS No: 2608913-21-7
• MF: C₆H₈F₃NO
• MW: 167.12903213501
• CID: 6795099
• PubChem ID: 28330599
• Update Time: 2025-06-09

(5S)-5-(trifluoromethyl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2608913-21-7
• (5S)-5-(trifluoromethyl)piperidin-2-one
• (5S)-5-(Trifluoromethyl)-2-piperidinone
• DB-389002
• MFCD32647347
• (S)-5-(TRIFLUOROMETHYL)PIPERIDIN-2-ONE
• SCHEMBL26664053
• AT28138

• Inchi： 1S/C6H8F3NO/c7-6(8,9)4-1-2-5(11)10-3-4/h4H,1-3H2,(H,10,11)/t4-/m0/s1
• InChI Key： YRKCLUZAQCBIII-BYPYZUCNSA-N
• SMILES： FC([C@@H]1CNC(CC1)=O)(F)F

Computed Properties

• Exact Mass: 167.05579836g/mol
• Monoisotopic Mass: 167.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.1Ų

Additional information on (5S)-5-(trifluoromethyl)piperidin-2-one

Recent Advances in the Study of (5S)-5-(trifluoromethyl)piperidin-2-one (CAS: 2608913-21-7) in Chemical Biology and Pharmaceutical Research

The compound (5S)-5-(trifluoromethyl)piperidin-2-one (CAS: 2608913-21-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by a piperidin-2-one scaffold with a trifluoromethyl group at the 5-position, exhibits remarkable stability and bioactivity, making it a promising candidate for drug development. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility as a building block for the development of gamma-secretase modulators, which are implicated in Alzheimer's disease. Researchers demonstrated that the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, thereby improving its pharmacokinetic profile. Additionally, the stereochemistry at the 5-position was found to be critical for binding affinity to target proteins, underscoring the importance of the (5S) configuration.

In another groundbreaking study, (5S)-5-(trifluoromethyl)piperidin-2-one was utilized as a precursor for the synthesis of potent inhibitors of dipeptidyl peptidase-4 (DPP-4), a target for type 2 diabetes therapy. The trifluoromethyl group was shown to significantly enhance the inhibitory activity, with the derived compounds exhibiting nanomolar potency. This research, published in Bioorganic & Medicinal Chemistry Letters, also emphasized the compound's versatility in medicinal chemistry, as it can be readily functionalized to introduce diverse pharmacophores.

Beyond its therapeutic potential, (5S)-5-(trifluoromethyl)piperidin-2-one has also been investigated for its role in chemical biology. A recent Nature Chemical Biology paper described its use as a probe to study enzyme mechanisms, leveraging the fluorine atoms as NMR-active reporters. This application opens new avenues for understanding enzyme-substrate interactions and designing targeted inhibitors.

Despite these advancements, challenges remain in the large-scale synthesis and optimization of (5S)-5-(trifluoromethyl)piperidin-2-one derivatives. Current efforts are focused on developing more efficient synthetic routes and exploring its applicability in other therapeutic areas, such as oncology and infectious diseases. The compound's unique properties position it as a valuable tool for both drug discovery and fundamental research in chemical biology.